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Compound Name: Antiproliferative agent-49

Cat. No.: B12382118 Get Quote

Application Notes and Protocols for
Antiproliferative Agent-49
For Research Use Only.

Introduction
Antiproliferative Agent-49 is a potent and selective small molecule inhibitor of the

Phosphoinositide 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) signaling

pathway. This pathway is a critical regulator of cell proliferation, growth, survival, and

metabolism. Its aberrant activation is a frequent event in a wide range of human cancers,

making it a key target for therapeutic intervention. These application notes provide detailed

protocols for assessing the in vitro antiproliferative activity of Agent-49 in cancer cell lines,

focusing on cell viability, apoptosis, and cell cycle progression.

Mechanism of Action
Antiproliferative Agent-49 exerts its effects by inhibiting key kinases in the PI3K/Akt/mTOR

cascade. This dual inhibition can lead to a more profound and sustained blockade of

downstream signaling compared to agents that target a single component of the pathway. The

expected cellular outcomes of treatment with Agent-49 include the induction of cell cycle arrest

and apoptosis in cancer cells with a constitutively active PI3K/Akt/mTOR pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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